Cas no 1114653-99-4 (4-(3-fluorophenyl)-N-(4-fluorophenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide)

• Product Name: 4-(3-fluorophenyl)-N-(4-fluorophenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide
• CAS No: 1114653-99-4
• MF: C₂₄H₁₈F₂N₂O₃S₂
• MW: 484.538130283356
• CID: 5388281
• Update Time: 2025-06-28

4-(3-fluorophenyl)-N-(4-fluorophenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(3-Fluorophenyl)-N-(4-fluorophenyl)-3-[(methylphenylamino)sulfonyl]-2-thiophenecarboxamide
• 4-(3-fluorophenyl)-N-(4-fluorophenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide

• Inchi： 1S/C24H18F2N2O3S2/c1-28(20-8-3-2-4-9-20)33(30,31)23-21(16-6-5-7-18(26)14-16)15-32-22(23)24(29)27-19-12-10-17(25)11-13-19/h2-15H,1H3,(H,27,29)
• InChI Key： FYOUFOSWKMIHAD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(F)C=C2)=O)SC=C(C2=CC=CC(F)=C2)C=1S(N(C)C1=CC=CC=C1)(=O)=O

Experimental Properties

• Density: 1.428±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 10.08±0.70(Predicted)

Additional information on 4-(3-fluorophenyl)-N-(4-fluorophenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide

4-(3-Fluorophenyl)-N-(4-Fluorophenyl)-3-[Methyl(Phenyl)Sulfamoyl]Thiophene-2-Carboxamide: A Comprehensive Overview

The compound with CAS No 1114653-99-4, named 4-(3-fluorophenyl)-N-(4-fluorophenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a thiophene ring, fluorinated aromatic groups, and a sulfamoyl substituent. The presence of these functional groups makes it a promising candidate for research in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their unique electronic properties and bioavailability profiles. The fluorine atoms in this compound contribute to its stability and lipophilicity, which are critical factors in drug design. Additionally, the thiophene ring is known for its versatility in forming conjugated systems, which can enhance the molecule's ability to interact with biological targets.

The sulfamoyl group in the structure introduces additional complexity and functionality. Sulfamoyl groups are often used in pharmaceuticals to improve solubility and bioavailability. In this compound, the sulfamoyl group is further substituted with a methyl and phenyl group, creating a unique environment that may facilitate specific interactions with biological molecules such as enzymes or receptors.

From a synthetic perspective, the preparation of this compound involves a series of multi-step reactions that require precise control over regioselectivity and stereochemistry. Researchers have employed various strategies, including coupling reactions and nucleophilic substitutions, to synthesize this molecule efficiently. The use of modern catalytic systems has also been reported to enhance the yield and purity of the final product.

In terms of applications, this compound has shown promise in preliminary studies as a potential lead for anti-cancer drug development. Its ability to inhibit specific kinases involved in tumor growth has been reported in recent publications. Furthermore, its structural flexibility allows for further modification to optimize its pharmacokinetic properties, making it a valuable starting point for medicinal chemists.

The integration of computational chemistry tools has significantly advanced our understanding of this compound's properties. Molecular docking studies have revealed potential binding modes with target proteins, providing insights into its mechanism of action. Additionally, quantum chemical calculations have been used to predict its electronic properties and reactivity under various conditions.

Despite its potential, further research is needed to fully elucidate the biological effects and safety profile of this compound. Preclinical studies are currently underway to assess its toxicity and efficacy in animal models. These studies will be crucial in determining whether this compound can progress to clinical trials.

In conclusion, 4-(3-fluorophenyl)-N-(4-fluorophenyl)-3-[methyl(phenyl)sulfamoyl]thiophene-2-carboxamide represents an exciting advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique structure and functional groups make it a versatile platform for further exploration and development.